Cas no 1794897-91-8 (4’-Hydroxy Pyrimethanil-d4)

• Product Name: 4’-Hydroxy Pyrimethanil-d4
• CAS No: 1794897-91-8
• MF: C₁₂H₁₃N₃O
• MW: 219.275768995285
• CID: 4554517
• Update Time: 2025-09-25

4’-Hydroxy Pyrimethanil-d4 Chemical and Physical Properties

Names and Identifiers

• 4’-Hydroxy Pyrimethanil-d4
• 2,3,5,6-tetradeuterio-4-[(4,6-dimethylpyrimidin-2-yl)amino]phenol

• Inchi： 1S/C12H13N3O/c1-8-7-9(2)14-12(13-8)15-10-3-5-11(16)6-4-10/h3-7,16H,1-2H3,(H,13,14,15)/i3D,4D,5D,6D
• InChI Key： NUWWAHKTVOVTNC-LNFUJOGGSA-N
• SMILES： C1(O)=C([2H])C([2H])=C(NC2=NC(C)=CC(C)=N2)C([2H])=C1[2H]

Additional information on 4’-Hydroxy Pyrimethanil-d4

4'-Hydroxy Pyrimethanil-d4: A Comprehensive Overview

4'-Hydroxy Pyrimethanil-d4 (CAS No. 1794897-91-8) is a specialized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and environmental science. This compound is a derivative of pyrimethanil, a well-known fungicide, with a hydroxyl group at the 4' position and four deuterium atoms incorporated into its structure. The presence of deuterium atoms makes it particularly useful in isotopic labeling studies, which are crucial for understanding metabolic pathways and molecular interactions.

The synthesis of 4'-Hydroxy Pyrimethanil-d4 involves advanced chemical methodologies, including deuterium incorporation techniques. Recent studies have highlighted the importance of such compounds in elucidating the mechanisms of fungal resistance to fungicides. By using deuterated pyrimethanil derivatives, researchers can track the metabolic fate of these compounds in living organisms, providing insights into their pharmacokinetics and biodegradation processes.

One of the most notable applications of 4'-Hydroxy Pyrimethanil-d4 is in environmental toxicology. Due to its structural similarity to pyrimethanil, it serves as a valuable tool for studying the persistence and bioaccumulation of fungicides in agricultural ecosystems. Recent research has demonstrated that deuterated pyrimethanil derivatives can be effectively used to monitor the environmental fate of these compounds, helping to mitigate their potential ecological impacts.

In the field of medicinal chemistry, 4'-Hydroxy Pyrimethanil-d4 has been employed as a probe for studying enzyme-catalyzed reactions. Its unique isotopic composition allows for precise measurement of reaction kinetics using techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. This has led to advancements in understanding the catalytic mechanisms of enzymes involved in fungal pathogenesis.

Moreover, 4'-Hydroxy Pyrimethanil-d4 has been utilized in drug discovery efforts targeting fungal infections. By modifying the hydroxyl group at the 4' position, researchers have been able to enhance the compound's bioavailability and efficacy. Recent clinical trials have shown promising results, with improved antifungal activity observed in both in vitro and in vivo models.

The production and characterization of 4'-Hydroxy Pyrimethanil-d4 require state-of-the-art analytical techniques. High-resolution mass spectrometry (HRMS) and tandem mass spectrometry (MS/MS) are commonly employed to confirm its molecular formula and isotopic composition. These methods ensure that the compound meets rigorous quality standards for use in research and development.

In conclusion, 4'-Hydroxy Pyrimethanil-d4 (CAS No. 1794897-91-8) is a versatile compound with wide-ranging applications in chemistry, pharmacology, and environmental science. Its unique isotopic composition makes it an invaluable tool for studying molecular interactions, metabolic pathways, and environmental fate. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing our understanding of fungal biology and drug development.